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Compound of Interest

Compound Name: (R)-Cyclohex-3-enecarboxylic acid

Cat. No.: B029437

(R)-Cyclohex-3-enecarboxylic acid (CAS No: 5709-98-8) is a chiral organic compound that
serves as a valuable building block in synthetic chemistry, particularly in the development of
novel pharmaceutical agents.[1][2] Its structure, featuring a cyclohexene ring and a carboxylic
acid functional group, provides a unique scaffold for creating complex molecules. As with any
specialized chemical reagent, a thorough understanding of its properties and associated
hazards is paramount for ensuring laboratory safety and experimental integrity. This guide
provides a comprehensive overview of the safety and handling protocols for (R)-Cyclohex-3-
enecarboxylic acid, grounded in established chemical safety principles and data from
authoritative sources.

Section 1: Hazard Identification and Classification

The primary and most immediate hazard associated with (R)-Cyclohex-3-enecarboxylic acid
is its corrosive nature. Aggregated data from multiple suppliers and databases consistently
classifies this compound under the Globally Harmonized System (GHS) as causing severe skin
burns and eye damage.[3]

GHS Classification:
o Hazard Class: Skin Corrosion/Irritation, Category 1B[3]

o Hazard Statement: H314 - Causes severe skin burns and eye damage[3]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b029437?utm_src=pdf-interest
https://www.benchchem.com/product/b029437?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/11022256/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1673391.htm
https://www.benchchem.com/product/b029437?utm_src=pdf-body
https://www.benchchem.com/product/b029437?utm_src=pdf-body
https://www.benchchem.com/product/b029437?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/R_-Cyclohex-3-enecarboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/R_-Cyclohex-3-enecarboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/R_-Cyclohex-3-enecarboxylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Some sources also indicate a potential for dermal toxicity, classifying it as Acute Toxicity,

Dermal, Category 4, with the hazard statement H312 - Harmful in contact with skin.[4][5]

Signal Word: Danger[2][3]

The corrosive nature of this compound is inherent to its carboxylic acid functionality. While

generally considered weak acids compared to mineral acids, concentrated organic acids can

cause significant damage to biological tissues upon contact.[6]

Physical and Chemical Properties Summary

A clear understanding of the compound's physical properties is essential for anticipating its

behavior and implementing appropriate safety controls.

Property Value Source(s)
CAS Number 5709-98-8 [31[71[8]
Molecular Formula C7H1002 [31[7]
Molecular Weight 126.15 g/mol [3]
Colorless to light yellow
Appearance o [11[7]
oil/liquid
N _ 90 °C @ 0.2 Torr; 130-133 °C
Boiling Point [2]
@ 4 mmHg
Density ~1.126 g/cm?3 (Predicted) [2]
N Insoluble in water; Soluble in
Solubility [2][9]
methanol, chloroform
pKa 4.67 + 0.20 (Predicted) [2]

Section 2: Toxicological Profile

A comprehensive toxicological profile for (R)-Cyclohex-3-enecarboxylic acid has not been
thoroughly established.[10] No specific LD50 or LC50 data is readily available for this
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compound. Therefore, a conservative approach to handling, based on its confirmed corrosive
properties and data from analogous structures, is imperative.

» Acute Effects: The primary acute effect is severe irritation and chemical burns upon contact
with skin, eyes, and mucous membranes.[3][4] Inhalation of vapors or mists may cause
respiratory irritation.[10] Ingestion is likely to cause severe burns to the gastrointestinal tract.
[11]

o Chronic Effects: Data on long-term exposure is not available.

o Carcinogenicity and Mutagenicity: There is no evidence to suggest that this compound is a
carcinogen.[4][10] A study on the parent structure, cyclohexene, found it was not mutagenic
in the Ames test, although its chlorination products did show mutagenic effects.[1] Specific
mutagenicity data for (R)-Cyclohex-3-enecarboxylic acid is not available.

Given the data gaps, all routes of exposure (dermal, ocular, inhalation, ingestion) must be
strictly avoided.

Section 3: Safe Handling and Personal Protective
Equipment (PPE)

A systematic approach to handling, incorporating both engineering controls and appropriate
PPE, is crucial. The following protocols are designed to minimize exposure risk.

Engineering Controls

o Fume Hood: All manipulations of (R)-Cyclohex-3-enecarboxylic acid, including weighing,
transferring, and use in reactions, must be conducted in a properly functioning chemical
fume hood to prevent inhalation of vapors.

o Safety Shower and Eyewash Station: Ensure that a safety shower and eyewash station are
readily accessible and have been recently tested.

Personal Protective Equipment (PPE)

The selection of PPE is dictated by the compound's corrosive nature.
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o Eye and Face Protection: Chemical splash goggles that meet EN166 (EU) or ANSI Z87.1
(US) standards are mandatory. Due to the severe corrosive potential, the use of a full-face
shield in addition to goggles is strongly recommended, especially when handling larger
guantities or when there is a risk of splashing.[11]

e Skin Protection:

o Gloves: Chemical-resistant gloves are required. Nitrile gloves provide adequate protection
for incidental contact with many weak organic acids; however, they should be removed
and discarded immediately upon contamination.[12] For prolonged handling or immersion,
gloves made of more resistant materials like butyl rubber should be considered. Always
inspect gloves for tears or holes before use.

o Lab Coat: A chemical-resistant lab coat or apron must be worn. Ensure it is fully buttoned.

o Respiratory Protection: If working outside of a fume hood (not recommended) or in a
situation where ventilation is insufficient, a NIOSH/MSHA or European Standard EN 149
approved respirator with an appropriate acid gas cartridge is necessary.[11]

Workflow for Safe Handling

The following diagram outlines the critical steps for safely managing (R)-Cyclohex-3-
enecarboxylic acid in a research environment.
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Safe Handling Workflow for (R)-Cyclohex-3-enecarboxylic Acid
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Handling & Use
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Cleanup & Disposal
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Wipe Down Work Area
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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